Cas no 126937-43-7 (1-Benzyl 2-Methyl piperazine-1,2-dicarboxylate)

• Product Name: 1-Benzyl 2-Methyl piperazine-1,2-dicarboxylate
• CAS No: 126937-43-7
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• MDL: MFCD04115344
• CID: 63854
• PubChem ID: 14751355
• Update Time: 2025-06-11

1-Benzyl 2-Methyl piperazine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-N-Cbz-piperazine-2-carboxylate
• 1-Benzyl 2-methyl piperazine-1,2-dicarboxylate
• 1,2-Piperazinedicarboxylic acid 2-methyl 1-(phenylmethyl) ester
• PIPERAZINE-1,2-DICARBOXYLIC ACID 1-BENZYL ESTER 2-METHYL ESTER
• 1-N-Cbz-Piperazine-2-carboxylic acid methyl ester
• 1-O-benzyl 2-O-methyl piperazine-1,2-dicarboxylate
• 1-Cbz-piperazine-2-carboxylic acid Methylester
• Methyl piperazine-2-carboxylate, N1-CBZ protected
• 1-N-CBZ-piperazine-2-carboxylic acid Methyl ester-HCl
• REF DUPL: 1-N-Cbz-piperazine-2-carboxylic acid methyl ester
• Piperazine-2-carboxylic acid methyl ester, N1-CBZ protected
• FT-0651449
• SB44403
• 1-benzyl 2-methyl piperazine-1,2-dicarboxylate;1-N-CBZ-PIPERAZINE-2-CARBOXYLIC ACID METHYL ESTER
• AM20020358
• FT-0658213
• piperazine-1,2-dicarboxylic acid 1-benzyl 2-methyl ester
• Q-102943
• 1,2-Piperazinedicarboxylic acid, 2-methyl 1-(phenylmethyl) ester
• 126937-43-7
• 1-benzyl2-methylpiperazine-1,2-dicarboxylate
• MFCD04115344
• SCHEMBL3017853
• 2-Methyl 1-(phenylmethyl) 1,2-piperazinedicarboxylate
• (S)-1-benzyl 2-methyl piperazine-1,2-dicarboxylate;(S)-1-N-CBZ-PIPERAZINE-2-CARBOXYLIC ACID METHYL ESTER
• AKOS005146346
• 1n-cbz piperazine-2-carboxylic acid methyl ester
• AB19922
• DTXSID80563628
• O1-benzyl O2-methyl piperazine-1,2-dicarboxylate
• DS-13305
• HOLPEQRNMJTIIX-UHFFFAOYSA-N
• DB-005751
• DB-016790
• 1-Benzyl 2-Methyl piperazine-1,2-dicarboxylate

• MDL： MFCD04115344
• Inchi： 1S/C14H18N2O4/c1-19-13(17)12-9-15-7-8-16(12)14(18)20-10-11-5-3-2-4-6-11/h2-6,12,15H,7-10H2,1H3
• InChI Key： HOLPEQRNMJTIIX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCNCC1C(=O)OC)=O

Computed Properties

• Exact Mass: 278.12700
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 406.5±45.0 °C at 760 mmHg
• Flash Point: 199.7±28.7 °C
• Refractive Index: 1.538
• PSA: 67.87000
• LogP: 1.03670

1-Benzyl 2-Methyl piperazine-1,2-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Benzyl 2-Methyl piperazine-1,2-dicarboxylate

Introduction to 1-Benzyl 2-Methyl Piperazine-1,2-Dicarboxylate (CAS No: 126937-43-7)

1-Benzyl 2-Methyl Piperazine-1,2-Dicarboxylate, identified by its Chemical Abstracts Service (CAS) number 126937-43-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine derivatives family, which is well-documented for its diverse biological activities and potential therapeutic applications. The unique structural features of 1-Benzyl 2-Methyl Piperazine-1,2-Dicarboxylate, particularly the presence of benzyl and methyl substituents along with a dicarboxylate moiety, contribute to its distinct chemical properties and reactivity. These characteristics make it a valuable scaffold for the development of novel pharmacological agents targeting various physiological pathways.

The synthesis of 1-Benzyl 2-Methyl Piperazine-1,2-Dicarboxylate involves a series of well-established organic reactions, including alkylation, carboxylation, and cyclization processes. The benzyl group introduces a hydrophobic region that can enhance membrane permeability, while the methyl piperazine core provides a basic nitrogen that can interact with acidic pharmacophores. The dicarboxylate functionality further extends the compound's versatility by allowing for multiple points of interaction with biological targets. These structural attributes have positioned 1-Benzyl 2-Methyl Piperazine-1,2-Dicarboxylate as a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in piperazine derivatives due to their role as intermediates in the synthesis of bioactive molecules. The pharmaceutical industry has leveraged these compounds to develop treatments for a wide range of disorders, including neurological conditions, infectious diseases, and metabolic disorders. Specifically, 1-Benzyl 2-Methyl Piperazine-1,2-Dicarboxylate has been investigated for its potential in modulating neurotransmitter systems. Research indicates that this compound may exhibit properties relevant to the treatment of depression, anxiety, and other central nervous system (CNS) disorders. Its ability to interact with serotonin and dopamine receptors has made it an attractive candidate for further pharmacological development.

One of the most compelling aspects of 1-Benzyl 2-Methyl Piperazine-1,2-Dicarboxylate is its synthetic flexibility. The presence of multiple functional groups allows chemists to modify its structure in various ways, enabling the creation of derivatives with tailored biological activities. For instance, modifications at the benzyl position can alter solubility and metabolic stability, while changes to the piperazine ring can influence receptor binding affinity. This adaptability has facilitated its use in high-throughput screening programs aimed at identifying new drug candidates.

The pharmacological profile of 1-Benzyl 2-Methyl Piperazine-1,2-Dicarboxylate has been explored through both in vitro and in vivo studies. Preliminary findings suggest that it may possess neuroprotective properties, making it relevant for conditions such as Parkinson's disease and Alzheimer's disease. Additionally, its interactions with bacterial enzymes have prompted investigations into its potential as an antimicrobial agent. These findings underscore the compound's broad therapeutic potential and highlight its importance as a research tool.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and molecular biology. 1-Benzyl 2-Methyl Piperazine-1,2-Dicarboxylate exemplifies how structural innovation can lead to breakthroughs in drug design. By integrating insights from computational modeling with experimental validation, researchers can optimize the compound's properties for clinical applications. The integration of machine learning algorithms has further accelerated this process by predicting how structural modifications will affect biological activity.

Future studies on 1-Benzyl 2-Methyl Piperazine-1,2-Dicarboxylate are likely to focus on elucidating its mechanism of action and identifying off-target effects. Understanding these aspects is crucial for ensuring safety and efficacy when transitioning from preclinical to clinical development. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in driving these investigations forward.

The global pharmaceutical landscape is continuously evolving, with an increasing emphasis on precision medicine and personalized therapies. Compounds like 1-Benzyl 2-Methyl Piperazine-1,2-Dicarboxylate play a pivotal role in this shift by providing versatile scaffolds for drug development. As research progresses, we can expect to see more derivatives entering clinical trials, offering new hope for patients suffering from diverse diseases.

In conclusion,1-Benzyl 2-Methyl Piperazine-1,2-Dicarboxylate (CAS No: 126937-43-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutics. Continued research into this compound will undoubtedly contribute to the development of innovative treatments that address unmet medical needs worldwide.